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Compound of Interest

Compound Name: 1-Iodohexane

Cat. No.: B118524 Get Quote

The safe and compliant disposal of 1-iodohexane is a critical aspect of laboratory safety and

environmental responsibility. As a halogenated organic compound, 1-iodohexane requires

specific handling and disposal procedures to mitigate risks to personnel and the environment.

This guide provides essential, step-by-step instructions for its proper disposal, tailored for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant safety protocols are in place.

1-Iodohexane is classified as a hazardous substance, and appropriate personal protective

equipment (PPE) must be worn at all times.

Essential Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) are

mandatory to prevent eye contact.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect

gloves before use and employ proper removal techniques to avoid skin contact.[1]

Protective Clothing: A full-length, long-sleeved laboratory coat or a chemical-resistant apron

is required to protect against skin exposure.[1][2]
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Respiratory Protection: If working outside a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator may be necessary.[1]

Step-by-Step Disposal Protocol
The disposal of 1-iodohexane must be carried out in a designated and well-ventilated area,

preferably within a chemical fume hood.

1. Waste Segregation:

1-Iodohexane is a halogenated organic compound.[3] It must be collected separately from

non-halogenated organic waste to facilitate proper treatment and reduce disposal costs.[4][5]

Do not mix 1-iodohexane waste with acids, bases, or oxidizers.[6]

2. Waste Collection:

Use a designated, properly labeled, and leak-proof container for collecting 1-iodohexane
waste. The container should be made of a compatible material, such as high-density

polyethylene (HDPE).[4][7]

The container must be clearly labeled as "Hazardous Waste," "Halogenated Organic Waste,"

and "1-Iodohexane."[4]

Keep the waste container tightly closed when not in use to prevent the release of vapors.[1]

[4][7][8]

3. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, or open flames.[1][9]

The storage area should be a designated satellite accumulation area (SAA) within the

laboratory.[4]

Ensure the waste container is stored in secondary containment to prevent spills from

spreading.[4]
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4. Disposal Request:

Once the waste container is full (not exceeding 90% capacity), arrange for its disposal

through your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company.[7][9]

Do not dispose of 1-iodohexane down the drain or by evaporation in a fume hood.[5][10]

5. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[1][8]

Remove all sources of ignition.[1][8]

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.[11]

Collect the absorbed material using spark-proof tools and place it in a sealed, labeled

container for disposal as hazardous waste.[8][11]

Ventilate the area and wash the spill site after the material has been removed.

Quantitative Data and Hazard Information
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Parameter Value/Information Source

Chemical Formula C₆H₁₃I [11]

UN Number UN3082

Hazard Class
9 (Miscellaneous hazardous

materials)

Packing Group III

GHS Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation. H411:

Toxic to aquatic life with long

lasting effects.

[1][8][11]

Storage Temperature Store in a cool place. [1]

Incompatible Materials
Strong oxidizing agents, strong

bases.
[9]

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of 1-iodohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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